Cas no 143612-85-5 (3-(4-Aminobutyl)-1H-indole-5-carbonitrile)

• Product Name: 3-(4-Aminobutyl)-1H-indole-5-carbonitrile
• CAS No: 143612-85-5
• MF: C₁₃H₁₅N₃
• MW: 213.278302431107
• MDL: MFCD20483370
• CID: 1106150
• PubChem ID: 11506753
• Update Time: 2025-05-25

3-(4-Aminobutyl)-1H-indole-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(4-aminobutyl)-1H-Indole-5-carbonitrile
• 4-(5-Cyano-1H-indol-3-yl)butylamine
• 1H-Indole-5-carbonitrile, 3-(4-aminobutyl)-
• 1H-Indole-5-carbonitrile,3-(4-aminobutyl)-
• C12683
• DTXSID30467723
• 143612-85-5
• 2PTT8U3TU5
• CS-14709
• SCHEMBL4833994
• CS-M2317
• UNII-2PTT8U3TU5
• 3-(4-Aminobutyl)-5-cyanoindole
• AKOS037650372
• DA-10291
• 3-(4-Aminobutyl)-1H-indole-5-carbonitrile

• MDL： MFCD20483370
• Inchi： 1S/C13H15N3/c14-6-2-1-3-11-9-16-13-5-4-10(8-15)7-12(11)13/h4-5,7,9,16H,1-3,6,14H2
• InChI Key： SEVLXUBQTKDVRL-UHFFFAOYSA-N
• SMILES： N1C=C(C2C=C(C#N)C=CC1=2)CCCCN

Computed Properties

• Exact Mass: 213.126597491g/mol
• Monoisotopic Mass: 213.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 65.6

Experimental Properties

• Density: 1.16±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.3 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 3-alkylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 3-alkylindoles

Additional information on 3-(4-Aminobutyl)-1H-indole-5-carbonitrile

3-(4-Aminobutyl)-1H-indole-5-carbonitrile (CAS No. 143612-85-5): A Comprehensive Overview

3-(4-Aminobutyl)-1H-indole-5-carbonitrile, a compound with the CAS registry number 143612-85-5, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the indole family, a class of heterocyclic aromatic compounds known for their diverse biological activities and structural versatility. The presence of an aminobutyl group at the 3-position and a cyano group at the 5-position of the indole ring imparts unique chemical and biological properties to this molecule.

The synthesis of 3-(4-Aminobutyl)-1H-indole-5-carbonitrile has been extensively studied, with researchers exploring various methodologies to optimize its production. Recent advancements in catalytic asymmetric synthesis have enabled the efficient construction of this compound with high enantiomeric excess, making it more accessible for large-scale applications. The compound's structure is particularly appealing due to its potential as a building block in drug discovery, where its indole core can serve as a scaffold for developing bioactive molecules.

Recent studies have highlighted the role of 3-(4-Aminobutyl)-1H-indole-5-carbonitrile in modulating cellular signaling pathways, particularly those involving G-protein coupled receptors (GPCRs). Its ability to interact with these receptors has positioned it as a promising lead compound in the development of treatments for central nervous system disorders, such as depression and anxiety. Preclinical data suggest that this compound exhibits potent anxiolytic effects without inducing significant side effects, making it a candidate for further clinical evaluation.

In addition to its pharmacological applications, 3-(4-Aminobutyl)-1H-indole-5-carbonitrile has also found utility in materials science. Its conjugated π-system and functional groups make it an ideal candidate for use in organic electronics. Researchers have explored its potential as an electron transport layer material in organic light-emitting diodes (OLEDs), where it demonstrates excellent charge transport properties and stability under operational conditions.

The development of novel synthetic routes for 3-(4-Aminobutyl)-1H-indole-5-carbonitrile continues to be an active area of research. Recent work has focused on green chemistry approaches, such as using microwave-assisted synthesis or enzymatic catalysis, to reduce environmental impact and improve reaction efficiency. These methods not only enhance the sustainability of the synthesis process but also pave the way for cost-effective industrial production.

Moreover, computational studies have provided deeper insights into the electronic properties and reactivity of 3-(4-Aminobutyl)-1H-indole-5-carbonitrile. Density functional theory (DFT) calculations have revealed that the compound's cyano group significantly influences its electronic structure, enhancing its ability to participate in redox reactions. This understanding is crucial for designing new materials and drugs based on this scaffold.

Despite its promising applications, challenges remain in fully harnessing the potential of 3-(4-Aminobutyl)-1H-indole-5-carbonitrile. Issues such as scalability, stability under physiological conditions, and potential toxicity need to be addressed before it can be widely adopted in therapeutic or industrial settings. Collaborative efforts between chemists, biologists, and engineers are essential to overcoming these barriers and unlocking the full potential of this versatile compound.

In conclusion, 3-(4-Aminobutyl)-1H-indole-5-carbonitrile (CAS No. 143612-85-5) stands at the intersection of chemistry, biology, and materials science. Its unique structure and functional groups make it a valuable tool for advancing drug discovery and developing innovative materials. As research continues to uncover new applications and optimize its synthesis, this compound is poised to play an increasingly important role in both academic and industrial settings.